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Compound of Interest

Compound Name: Phccc, (+)-

Cat. No.: B10753041 Get Quote

It is highly probable that "Phccc, (+)-" is a typographical error and refers to Pyridinium

Chlorochromate (PCC), a common oxidizing agent in organic synthesis. This guide provides

essential safety and logistical information for handling PCC in a laboratory setting, targeting

researchers, scientists, and drug development professionals.

Pyridinium chlorochromate (PCC) is a reddish-orange solid that is useful for the oxidation of

primary alcohols to aldehydes and secondary alcohols to ketones.[1] However, it is a

hazardous substance and must be handled with appropriate safety precautions.[1][2]

Personal Protective Equipment (PPE)
When handling Pyridinium Chlorochromate, the following personal protective equipment is

essential to minimize exposure and ensure safety.
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PPE Category Item Specifications and Use

Eye and Face Protection
Safety Glasses with Side

Shields or Goggles

Must be worn at all times to

protect against splashes and

dust.

Face Shield

Recommended when there is

a significant risk of splashing

or dust generation.

Hand Protection Chemical-Resistant Gloves

Nitrile or neoprene gloves are

suitable. Inspect gloves for any

tears or holes before use.[3]

Body Protection Laboratory Coat

A standard lab coat should be

worn to protect against minor

spills.

Chemical-Resistant Apron or

Suit

Recommended when handling

larger quantities or when there

is a higher risk of significant

spills.

Respiratory Protection Fume Hood

All work with PCC should be

conducted in a well-ventilated

chemical fume hood to avoid

inhalation of dust.

Respirator

If a fume hood is not available

or if dust levels are high, a

NIOSH-approved respirator

with a particulate filter is

necessary.

Hazard Information and Safe Handling
PCC is a strong oxidizer and is incompatible with combustible materials, strong reducing

agents, and alcohols.[3] It is also moisture-sensitive. Contact with combustible material may

cause fire.
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Health Hazards:

Acute: May cause irritation to the skin, eyes, and respiratory tract. May be harmful if

swallowed or absorbed through the skin.

Chronic: PCC is a suspected carcinogen and may cause sensitization by skin contact.

Safe Handling Practices:

Always work in a well-ventilated area, preferably a chemical fume hood.

Avoid generating dust.

Keep away from heat, sparks, and open flames.[4]

Store in a tightly closed container in a cool, dry place away from combustible materials.[3][5]

Wash hands thoroughly after handling.[6]

Emergency Procedures
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Emergency Situation Procedure

Skin Contact

Immediately wash the affected area with plenty

of soap and water.[5] Remove contaminated

clothing.[5] Seek medical attention if irritation

persists.[5]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting the upper and lower

eyelids occasionally. Seek immediate medical

attention.

Inhalation
Move the person to fresh air.[5] If breathing is

difficult, provide oxygen. Seek medical attention.

Ingestion
Do NOT induce vomiting. Rinse mouth with

water.[5] Seek immediate medical attention.

Spill

Evacuate the area.[6] Wear appropriate PPE.[6]

Carefully sweep up the spilled solid, avoiding

dust generation, and place it in a designated,

labeled waste container. Clean the spill area

with soap and water.

Disposal Plan
Dispose of PCC waste and contaminated materials in accordance with all local, state, and

federal regulations.[6] Do not dispose of it down the drain.[6] Collect waste in a designated,

labeled, and sealed container.[6]

Experimental Workflow for Handling Pyridinium
Chlorochromate (PCC)
The following diagram outlines the standard operating procedure for the safe handling of

Pyridinium Chlorochromate in a laboratory setting.
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Preparation

Handling and Reaction

Cleanup and Disposal

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Ensure Fume Hood is Operational

Gather All Necessary Materials
(PCC, Solvents, Glassware)

Prepare Labeled Waste Container

Weigh PCC in Fume Hood

Proceed to Handling

Carefully Add PCC to Reaction Vessel

Perform Reaction Under Inert Atmosphere (if required)

Monitor Reaction Progress

Quench Reaction (if necessary)

Reaction Complete

Transfer Waste to Labeled Container

Decontaminate Glassware

Clean Work Area

Remove and Dispose of PPE Properly
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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